Cas no 1239771-66-4 (3-(4-Methoxy-phenyl)-isothiazole-4-carboxylic acid)

• Product Name: 3-(4-Methoxy-phenyl)-isothiazole-4-carboxylic acid
• CAS No: 1239771-66-4
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 5703013
• PubChem ID: 119026763
• Update Time: 2023-10-17

3-(4-Methoxy-phenyl)-isothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)isothiazole-4-carboxylic acid
• 3-(4-methoxyphenyl)-1,2-thiazole-4-carboxylic acid
• CS-0290617
• 3-(4-METHOXY-PHENYL)-ISOTHIAZOLE-4-CARBOXYLICACID
• 3-(4-METHOXY-PHENYL)-ISOTHIAZOLE-4-CARBOXYLIC ACID
• EN300-800083
• 1239771-66-4
• 4-Isothiazolecarboxylic acid, 3-(4-methoxyphenyl)-
• 3-(4-Methoxy-phenyl)-isothiazole-4-carboxylic acid

• Inchi： 1S/C11H9NO3S/c1-15-8-4-2-7(3-5-8)10-9(11(13)14)6-16-12-10/h2-6H,1H3,(H,13,14)
• InChI Key： YKOQJVJMLYGISO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 235.03031432g/mol
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 313.6±34.0 °C(Predicted)
• pka: 1.80±0.36(Predicted)